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Compound of Interest

Compound Name: 4-bromobut-2-yn-1-ol

Cat. No.: B3046928 Get Quote

In-Depth Technical Guide: 4-bromobut-2-yn-1-ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-bromobut-2-yn-1-ol, a versatile

reagent in organic synthesis. It covers its chemical and physical properties, safety information,

and its role in the synthesis of more complex molecules.

Chemical Identity and Properties
4-bromobut-2-yn-1-ol is a bifunctional molecule containing both a terminal alkyne and a

primary alcohol, with a bromine atom that can act as a leaving group. This combination of

functional groups makes it a valuable building block in the synthesis of a variety of organic

compounds.

Table 1: Chemical Identifiers and Physical Properties
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Property Value Reference

CAS Number 13280-08-5 [1][2][3]

Molecular Formula C₄H₅BrO [1][4]

IUPAC Name 4-bromobut-2-yn-1-ol [1][2]

Molecular Weight 148.99 g/mol [1]

SMILES C(C#CCBr)O [1][4]

InChI
InChI=1S/C4H5BrO/c5-3-1-2-

4-6/h6H,3-4H2
[1][2][4]

InChIKey
JAEJDMMPAMYPCZ-

UHFFFAOYSA-N
[1][2][4]

Predicted XlogP 0.4 [1]

Monoisotopic Mass 147.95238 Da [1][4]

Molecular Structure and Reactivity
The molecular structure of 4-bromobut-2-yn-1-ol features a four-carbon chain with a bromine

atom at position 4, a triple bond between carbons 2 and 3, and a hydroxyl group at position 1.

The presence of the hydroxyl group, the alkyne, and the alkyl bromide functionality allows for a

range of chemical transformations. The molecule's reactivity is centered around these

functional groups, enabling its use in various synthetic strategies.

Caption: 2D representation of the molecular structure of 4-bromobut-2-yn-1-ol.

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 4-bromobut-2-yn-1-ol is
not readily available in publicly accessible literature, a plausible synthetic route would involve

the selective monobromination of but-2-yne-1,4-diol. This common precursor is commercially

available and used in the synthesis of related compounds.

Conceptual Synthesis Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://scs.illinois.edu/system/files/inline-files/NMR_chem_shifts.pdf
https://web.pdx.edu/~lutzr/NMR_chmshfts.pdf
https://www.compoundchem.com/wp-content/uploads/2015/02/Analytical-Chemistry-1-H-NMR-Chemical-Shifts.pdf
https://scs.illinois.edu/system/files/inline-files/NMR_chem_shifts.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobut-2-EN-1-OL
https://scs.illinois.edu/system/files/inline-files/NMR_chem_shifts.pdf
https://web.pdx.edu/~lutzr/NMR_chmshfts.pdf
https://scs.illinois.edu/system/files/inline-files/NMR_chem_shifts.pdf
https://scs.illinois.edu/system/files/inline-files/NMR_chem_shifts.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobut-2-EN-1-OL
https://scs.illinois.edu/system/files/inline-files/NMR_chem_shifts.pdf
https://web.pdx.edu/~lutzr/NMR_chmshfts.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobut-2-EN-1-OL
https://scs.illinois.edu/system/files/inline-files/NMR_chem_shifts.pdf
https://web.pdx.edu/~lutzr/NMR_chmshfts.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobut-2-EN-1-OL
https://scs.illinois.edu/system/files/inline-files/NMR_chem_shifts.pdf
https://scs.illinois.edu/system/files/inline-files/NMR_chem_shifts.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobut-2-EN-1-OL
https://www.benchchem.com/product/b3046928?utm_src=pdf-body
https://www.benchchem.com/product/b3046928?utm_src=pdf-body
https://www.benchchem.com/product/b3046928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3046928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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